Cas no 51527-18-5 (1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone)

1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone structure
51527-18-5 structure
Product Name:1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone
CAS No:51527-18-5
MF:C11H9ClOS
MW:224.706560850143
MDL:MFCD00052500
CID:89652
PubChem ID:610720
Update Time:2025-04-18

1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Acetyl-5-chloro-3-methylbenzo[b]thiophene
    • 1-(5-Chloro-3-methyl-benzo[b]thiophen-2-yl)-ethanone
    • 1-(5-chloro-3-methyl-1-benzothiophen-2-yl)ethanone
    • 2-ACETYL-5-CHLORO-3-METHYLTHIANAPHTHENE
    • BCA52718
    • FQFYTUVWAHAYMK-UHFFFAOYSA-N
    • Maybridge1_005412
    • 1-(5-chloro-3-methyl-benzothiophen-2-yl)ethanone
    • 2-Acetyl-5-chloro-3-methylbenzo(b)thiophene
    • 1-(5-chloro-3-methyl-1-benzothiophen-2-yl)ethan-1-one
    • Ethanone, 1-(5-chloro-3-methylbenzo[b]thien-2-yl)-
    • AS-5581
    • A828642
    • HMS556N22
    • SCHEMBL121696
    • FQFYTUVWAHAYMK-UHFFFAOYSA-
    • AKOS008901405
    • InChI=1/C11H9ClOS/c1-6-9-5-8(12)3-4-10(9)14-11(6)7(2)13/h3-5H,1-2H3
    • 1-(5-Chloro-3-methylbenzothiophen-2-yl)ethanone
    • MFCD00052500
    • 1-(5-Chloro-3-methylbenzo[b]thiophen-2-yl)ethanone
    • FT-0605791
    • 1-(5-Chloro-3-methyl-1-benzothien-2-yl)ethanone #
    • 51527-18-5
    • CS-0319938
    • 1-(5-chloro-3-methylbenzo[b]thiophen-2-yl)ethan-1-one
    • DTXSID40346257
    • 1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone
    • MDL： MFCD00052500
    • Inchi： 1S/C11H9ClOS/c1-6-9-5-8(12)3-4-10(9)14-11(6)7(2)13/h3-5H,1-2H3
    • InChI Key： FQFYTUVWAHAYMK-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)C(C)=C(C(C)=O)S2

Computed Properties

  • Exact Mass: 224.00600
  • Monoisotopic Mass: 224.006263
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4
  • Topological Polar Surface Area: 45.3

Experimental Properties

  • Color/Form: powder
  • Density: 1.3
  • Melting Point: 115-117°C
  • Boiling Point: 352.7 °C at 760 mmHg
  • Flash Point: 167.1 °C
  • Refractive Index: 1.639
  • PSA: 45.31000
  • LogP: 4.06570
  • Solubility: Not determined

1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38
  • Safety Term：S26-S36/37/39

1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone Pricemore >>

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Fluorochem
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TRC
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